Norcotinine Norcotinine Norcotinine, also known as (RS)-norcotinine or demethylcotinine, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Norcotinine is soluble (in water) and a very weakly acidic compound (based on its pKa). Norcotinine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, norcotinine is primarily located in the cytoplasm. Norcotinine and formaldehyde can be biosynthesized from cotinine through the action of the enzyme cytochrome P450 2A6. In humans, norcotinine is involved in the nicotine metabolism pathway and the nicotine action pathway.
Norcotinine is a member of pyrrolidines and a member of pyridines.
Brand Name: Vulcanchem
CAS No.: 17114-40-8
VCID: VC0101708
InChI: InChI=1S/C9H10N2O/c12-9-4-3-8(11-9)7-2-1-5-10-6-7/h1-2,5-6,8H,3-4H2,(H,11,12)
SMILES: C1CC(=O)NC1C2=CN=CC=C2
Molecular Formula: C9H10N2O
Molecular Weight: 162.19 g/mol

Norcotinine

CAS No.: 17114-40-8

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VCID: VC0101708

Molecular Formula: C9H10N2O

Molecular Weight: 162.19 g/mol

Norcotinine - 17114-40-8

CAS No. 17114-40-8
Product Name Norcotinine
Molecular Formula C9H10N2O
Molecular Weight 162.19 g/mol
IUPAC Name 5-pyridin-3-ylpyrrolidin-2-one
Standard InChI InChI=1S/C9H10N2O/c12-9-4-3-8(11-9)7-2-1-5-10-6-7/h1-2,5-6,8H,3-4H2,(H,11,12)
Standard InChIKey FXFANIORDKRCCA-UHFFFAOYSA-N
SMILES C1CC(=O)NC1C2=CN=CC=C2
Canonical SMILES C1CC(=O)NC1C2=CN=CC=C2
Physical Description Solid
Description Norcotinine, also known as (RS)-norcotinine or demethylcotinine, belongs to the class of organic compounds known as pyridines and derivatives. Pyridines and derivatives are compounds containing a pyridine ring, which is a six-member aromatic heterocycle which consists of one nitrogen atom and five carbon atoms. Norcotinine is soluble (in water) and a very weakly acidic compound (based on its pKa). Norcotinine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, norcotinine is primarily located in the cytoplasm. Norcotinine and formaldehyde can be biosynthesized from cotinine through the action of the enzyme cytochrome P450 2A6. In humans, norcotinine is involved in the nicotine metabolism pathway and the nicotine action pathway.
Norcotinine is a member of pyrrolidines and a member of pyridines.
Synonyms norcotinine
norcotinine, (+-)-isomer
norcotinine, (R)-isomer
norcotinine, (S)-isome
PubChem Compound 413
Last Modified Nov 11 2021
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